3,4-seco-Olean-12-en-4-ol-3,28-dioic acid
3,4-seco-Olean-12-en-4-ol-3,28-dioic acid
Brand Name:
Vulcanchem
CAS No.:
182249-69-0
VCID:
VC0158042
InChI:
InChI=1S/C30H48O5/c1-25(2)14-16-30(24(33)34)17-15-28(6)19(20(30)18-25)8-9-22-27(5,12-11-23(31)32)21(26(3,4)35)10-13-29(22,28)7/h8,20-22,35H,9-18H2,1-7H3,(H,31,32)(H,33,34)/t20-,21-,22+,27-,28+,29+,30-/m0/s1
SMILES:
CC1(CCC2(CCC3(C(=CCC4C3(CCC(C4(C)CCC(=O)O)C(C)(C)O)C)C2C1)C)C(=O)O)C
Molecular Formula:
C30H48O5
Molecular Weight:
488.709
3,4-seco-Olean-12-en-4-ol-3,28-dioic acid
CAS No.: 182249-69-0
Reference Standards
VCID: VC0158042
Molecular Formula: C30H48O5
Molecular Weight: 488.709
| CAS No. | 182249-69-0 |
|---|---|
| Product Name | 3,4-seco-Olean-12-en-4-ol-3,28-dioic acid |
| Molecular Formula | C30H48O5 |
| Molecular Weight | 488.709 |
| IUPAC Name | (1R,2R,4aR,4bS,6aS,10aS,12aR)-1-(2-carboxyethyl)-2-(2-hydroxypropan-2-yl)-1,4a,4b,9,9-pentamethyl-3,4,5,6,7,8,10,10a,12,12a-decahydro-2H-chrysene-6a-carboxylic acid |
| Standard InChI | InChI=1S/C30H48O5/c1-25(2)14-16-30(24(33)34)17-15-28(6)19(20(30)18-25)8-9-22-27(5,12-11-23(31)32)21(26(3,4)35)10-13-29(22,28)7/h8,20-22,35H,9-18H2,1-7H3,(H,31,32)(H,33,34)/t20-,21-,22+,27-,28+,29+,30-/m0/s1 |
| Standard InChIKey | HBMBVLYBFSJKDN-FUAOEXFOSA-N |
| SMILES | CC1(CCC2(CCC3(C(=CCC4C3(CCC(C4(C)CCC(=O)O)C(C)(C)O)C)C2C1)C)C(=O)O)C |
| Appearance | Powder |
| PubChem Compound | 53322486 |
| Last Modified | Nov 17 2021 |
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